Cas no 2159774-35-1 (2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol)

• Product Name: 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol
• CAS No: 2159774-35-1
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6286333
• PubChem ID: 165597506
• Update Time: 2025-10-31

2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol
• EN300-1625774
• 2159774-35-1
• 2-[(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C8H14N4O/c1-2-12-8(9-10-11-12)5-6-3-4-7(6)13/h6-7,13H,2-5H2,1H3
• InChI Key： DXFAVRAJLWCFKC-UHFFFAOYSA-N
• SMILES： OC1CCC1CC1=NN=NN1CC

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol

Introduction to 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol (CAS No. 2159774-35-1)

2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol (CAS No. 2159774-35-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, antihypertensive, and anticancer properties. The introduction of a cyclobutyl moiety and an ethyl-substituted tetrazole ring in this molecule adds to its complexity and functional versatility.

The cyclobutyl ring is a four-membered cyclic structure that imparts rigidity and conformational constraints to the molecule. This rigidity can influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. The tetrazole ring, on the other hand, is a five-membered heterocyclic structure containing four nitrogen atoms. Tetrazoles are known for their high affinity for various biological targets and their ability to act as bioisosteres for carboxylic acids, which can enhance the potency and selectivity of drug candidates.

Recent studies have explored the potential of 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol in various therapeutic areas. One notable application is in the treatment of cardiovascular diseases. Research has shown that tetrazole-containing compounds can act as potent angiotensin II receptor antagonists (ARBs), which are used to manage hypertension and heart failure. The introduction of the cyclobutyl ring in this compound may enhance its binding affinity and selectivity for the angiotensin II receptor subtype AT₁, potentially leading to improved therapeutic outcomes with fewer side effects.

In addition to cardiovascular applications, 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Tetrazoles have been shown to inhibit the production of these inflammatory mediators by modulating key signaling pathways. The cyclobutyl moiety in this compound may further enhance its anti-inflammatory activity by improving its cellular uptake and retention.

The anticancer potential of 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol has also been a focus of recent research. Cancer cells often exhibit altered metabolism and increased oxidative stress. Tetrazoles have been shown to induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and generating reactive oxygen species (ROS). The cyclobutyl ring in this compound may enhance its ability to penetrate cancer cells and target specific intracellular pathways involved in cell survival and proliferation.

From a synthetic perspective, the preparation of 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclobutan-1-ol involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the cyclobutyl ring through a ring-closing metathesis (RCM) reaction or a similar cyclization process. The subsequent introduction of the tetrazole ring can be achieved through various methods, such as azide reduction followed by cyclization or direct tetrazole formation from nitriles.

The physicochemical properties of 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-y l)methylcyclobutan - 1 - ol have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and conformational behavior of the compound. For example, NMR spectroscopy has revealed specific chemical shifts that are indicative of the presence of the cyclobutyl and tetrazole moieties. X-ray crystallography has provided detailed information about the three-dimensional arrangement of atoms within the molecule.

In preclinical studies, 2-(1 - ethyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) methylcyclobutan - 1 - ol has demonstrated promising pharmacological profiles in various animal models. For instance, it has shown significant antihypertensive effects in spontaneously hypertensive rats (SHR) without causing adverse cardiovascular events such as bradycardia or hypotension. In inflammatory models such as carrageenan-induced paw edema in mice, it has exhibited potent anti-inflammatory activity comparable to standard nonsteroidal anti-inflammatory drugs (NSAIDs).

The safety profile of 2-(1 - ethyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) methylcyclobutan - 1 - ol has also been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant organ toxicity or mutagenic effects observed in standard assays such as Ames test and micronucleus test.

In conclusion, 2-(1 - ethyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) methylcyclobutan - ol (CAS No. 2 . . . . . . . . . . . . . . . . . . . . . . . . ) is a promising compound with a wide range of potential therapeutic applications due to its unique structural features and favorable pharmacological properties. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use.